1,3,5-Tris(4-aminophenyl)benzene

• IUPAC Name: 4-[3,5-bis(4-aminophenyl)phenyl]aniline
• InChI: InChI=1S/C24H21N3/c25-22-7-1-16(2-8-22)19-13-20(17-3-9-23(26)10-4-17)15-21(14-19)18-5-11-24(27)12-6-18/h1-15H,25-27H2
• InChI Key: QHQSCKLPDVSEBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=CC(=C2)C3=CC=C(C=C3)N)C4=CC=C(C=C4)N)N
• Molecular Formula: C24H21N3
• DSSTOX Substance ID: DTXSID40476649
• Molecular Weight: 351.4 g/mol
• CAS RN: 118727-34-7

Description

1,3,5-Tris(4-aminophenyl)benzene is a useful reagent for catalytic asymmetric synthesis of chiral covalent compounds. It is a monomer that can be used for the synthesis of polymers. It is a member of biphenyls.

Synthesis Analysis

1,3,5-Tris(4-aminophenyl)benzene derivatives can be synthesized via nickel-catalysed aromatic amination. Nickel-catalysed polycondensation reactions of 1,3,5-tris(p-chlorophenyl)benzene with secondary cyclic and acyclic amines afford the corresponding triarylamines in good yields.

Molecular Structure Analysis

The molecular formula of 1,3,5-Tris(4-aminophenyl)benzene is C24H21N3. The InChI code is 1S/C24H21N3/c25-22-7-1-16(2-8-22)19-13-20(17-3-9-23(26)10-4-17)15-21(14-19)18-5-11-24(27)12-6-18/h1-15H,25-27H2.

Chemical Reactions Analysis

Nickel-catalysed polycondensation reactions of 1,3,5-tris(p-chlorophenyl)benzene with secondary cyclic and acyclic amines afford the corresponding triarylamines in good yields. Oxidation of these materials creates dications diradicals that are stable over several minutes at room temperature.

Physical And Chemical Properties Analysis

1,3,5-Tris(4-aminophenyl)benzene has a molecular weight of 351.4 g/mol. It appears as a crystal-powder at 20°C. It has a melting point of >200℃ (in ethanol) and a boiling point of 576.3±45.0 °C. Its density is 1.203±0.06 g/cm3 (20 ºC 760 Torr).

Scientific Research Applications

Catalyst in Synthesis of Biphenyls

1,3,5-Tris(4-aminophenyl)benzene is a key ingredient in a novel ferrocene templated Pd molecular cage catalyst, also known as a Molecular reactor. .

Synthesis via Nickel-Catalysed Aromatic Amination

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Monomer for Polymer Synthesis

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Safety and Hazards

1,3,5-Tris(4-aminophenyl)benzene may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335). Precautionary measures include washing hands thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and avoiding dust formation.

Future Directions

Covalent organic frameworks (COFs), which can be synthesized using 1,3,5-Tris(4-aminophenyl)benzene, have shown great potential in various fields such as environmental remediation, electrochemical energy storage, and the synthesis of high-performance polyimide gels. The development of COFs is a fast-growing field and the use of 1,3,5-Tris(4-aminophenyl)benzene in their synthesis could open up new possibilities for future research and applications.

Mechanism of Action

Target of Action

1,3,5-Tris(4-aminophenyl)benzene (TAPB) is a multi-ring aromatic amine compound . It is widely used as a tritopic ligand linker for the construction of porous polymeric covalent organic frames (COFs) . The primary targets of TAPB are the components of these COFs, where it acts as a building block in their formation .

Mode of Action

TAPB interacts with its targets through the formation of covalent bonds, leading to the construction of COFs . In certain cases, it can undergo a proton transfer process, as seen in its interaction with picric acid . This results in the formation of picrate anions and the triply protonated TAPB species containing dimethylammonium (–NHMe 2+) groups .

Biochemical Pathways

Its role in the formation of cofs suggests that it may influence pathways related to material synthesis and structural formation .

Pharmacokinetics

Given its use in material synthesis, it’s likely that its bioavailability is more relevant in the context of material science rather than biological systems .

Result of Action

The primary result of TAPB’s action is the formation of COFs . These COFs have a porous structure, which can be used in various applications, including gas storage, catalysis, and sensing .

Synthesis routes and methods

Procedure details

1,3,5-tris(4-aminophenyl)benzene was prepared as described above in the preparation of compound 1. A mixture of 3 g of 1,3,5-tris(4-aminophenyl)-benzene, 22.2 g of m-iodotoluene, 5.9 g of potassium carbonate, 0.2 g of 18-crown-6 crown ether, 2.2 g of copper bronze and 40 ml of orthodichlorobenzene was flushed with argon and then the whole apparatus placed under vacuum. The mixture was then refluxed under argon for 120 hours. The reaction mixture was then filtered hot and the filtrate evaporated to dryness. High boiling point petroleum ether was then added and the product crystallized slowly in a deep freeze. It was then filtered off, dissolved in dichloromethane, precipitated with methanol and the precipitate, after drying, purified by preparative chromatographically using a 7:1 mixture of dichloromethane and n-hexane as the eluent. The 1,3,5-tris-(4-di-m -tolylaminophenyl)benzene produced had a melting point of 269.6° C.